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Compound of Interest

Compound Name: 1-Cyclohexyl-1-propyne

Cat. No.: B092478 Get Quote

An In-depth Technical Guide to 1-Cyclohexyl-1-propyne (CAS 18736-95-3)

This guide provides a comprehensive overview of the chemical and physical properties,

suppliers, and synthetic applications of 1-Cyclohexyl-1-propyne, a valuable reagent for

researchers, scientists, and professionals in drug development and organic synthesis.

Compound Identity and Structure
1-Cyclohexyl-1-propyne is an organic compound featuring a cyclohexyl group attached to a

propyne chain.[1][2][3][4] Its structure is a key determinant of its reactivity, particularly the

carbon-carbon triple bond which serves as a functional handle for a variety of chemical

transformations.[1]

Fig. 1: Chemical structure of 1-Cyclohexyl-1-propyne.

Physicochemical Properties
The properties of 1-Cyclohexyl-1-propyne are summarized in the table below. It is a colorless

liquid at room temperature and is utilized in various organic synthesis applications.[3]
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Property Value Source(s)

CAS Number 18736-95-3 [1][2][3][4][5][6][7][8][9]

Molecular Formula C₉H₁₄ [1][2][3][4][6][8]

Molecular Weight 122.21 g/mol [1][2][3][4][6][8]

IUPAC Name prop-1-ynylcyclohexane [6]

Synonyms

(1-propynyl)cyclohexane, 1-

cyclohexyl-2-methylacetylene,

1-Propynylcyclohexane

[3][4][9]

Density 0.85 - 0.851 g/cm³ [3][4][9]

Boiling Point
162-164 °C; 170.8 °C at 760

mmHg
[3][4][9]

Flash Point 45.2 °C [3][4]

InChI Key
IWDWSCMNLSLHKQ-

UHFFFAOYSA-N
[1][6]

SMILES CC#CC1CCCCC1 [5]

LogP 2.59 [3][4]

Suppliers
1-Cyclohexyl-1-propyne is available from several chemical suppliers as a research chemical.

[1] Purity is typically around 95%.[1] Below is a list of some suppliers.
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Supplier Location

BenchChem [1]

GFS Chemicals United States

ChemSampCo, Inc. United States

Pfaltz & Bauer, Inc. United States

HONEST JOY HOLDINGS LIMITED United States

3B Pharmachem (Wuhan) International Co.,Ltd. China

Amadis Chemical Company Limited

Applications in Organic Synthesis
1-Cyclohexyl-1-propyne is a versatile building block in organic chemistry, primarily due to the

reactivity of its internal alkyne group.[1] It participates in a range of reactions, making it a

valuable precursor for more complex molecules.[3]

Key reactions include:

Palladium-Catalyzed Coupling Reactions: The compound is suitable for Sonogashira

coupling reactions, which form carbon-carbon bonds between terminal alkynes and aryl or

vinyl halides.[10][11] This reaction is fundamental in the synthesis of complex organic

molecules, including pharmaceuticals and natural products.[11]

Cycloaddition and Cycloisomerization: As an internal alkyne, it can undergo cycloaddition

reactions to construct cyclic and polycyclic structures, often catalyzed by transition metals.[1]

Addition Reactions: The alkyne's triple bond can undergo various addition reactions, such as

hydroboration-oxidation to form alcohols, and halogenation to yield vinyl halides.[1] The

electron-donating nature of the cyclohexyl group influences the electrophilicity of the triple

bond.[1]

While direct research on the biological activity of 1-Cyclohexyl-1-propyne is limited,

derivatives of cyclohexane are of significant interest in medicinal chemistry for their potential as
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antimicrobial and anticancer agents.[12][13][14]

Experimental Protocols
Representative Protocol: Sonogashira Cross-Coupling
The following is a representative experimental protocol for a Sonogashira cross-coupling

reaction using an aryl iodide and an alkyne, which can be adapted for 1-Cyclohexyl-1-
propyne. This reaction is typically performed under anhydrous and anaerobic conditions.[10]

Materials:

Aryl iodide (1.0 eq)

1-Cyclohexyl-1-propyne (1.2 eq)

Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02 eq)

Copper(I) iodide (CuI) (0.04 eq)

Triethylamine (TEA) (solvent)

Nitrogen or Argon gas supply

Standard glassware for anhydrous reactions (e.g., Schlenk flask)

Procedure:

A Schlenk flask is charged with the aryl iodide, bis(triphenylphosphine)palladium(II)

dichloride, and copper(I) iodide.

The flask is evacuated and backfilled with an inert gas (e.g., nitrogen) three times to ensure

an anaerobic environment.

Anhydrous triethylamine is added via syringe, followed by the addition of 1-Cyclohexyl-1-
propyne.

The reaction mixture is stirred at room temperature. The progress of the reaction is

monitored by thin-layer chromatography (TLC).[15]
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Upon completion, the reaction mixture is diluted with a suitable organic solvent (e.g., ethyl

acetate) and quenched with a dilute acid solution (e.g., 2 M HCl) or water.[15]

The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate,

and the solvent is removed under reduced pressure.

The crude product is then purified, typically by flash column chromatography on silica gel, to

yield the desired disubstituted alkyne.[15]

Fig. 2: General workflow for a Sonogashira coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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